Taurochenodeoxycholic Acid-d5 (Major)

• CAS No.: 516-35-8
• Product Name: Taurochenodeoxycholic Acid-d5 (Major)
• Molecular Formula: C₂₆H₄₀D₅NO₆S
• Molecular Weight: 499.7 g/mol
• IUPAC Name: 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
• Standard InChI: InChI=1S/C26H45NO6S/c1-16(4-7-23(30)27-12-13-34(31,32)33)19-5-6-20-24-21(9-11-26(19,20)3)25(2)10-8-18(28)14-17(25)15-22(24)29/h16-22,24,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33)/t16-,17+,18-,19-,20+,21+,22-,24+,25+,26-/m1/s1
• Standard InChIKey: BHTRKEVKTKCXOH-BJLOMENOSA-N
• Isomeric SMILES: C[C@H](CCC(=O)NCCS(=O)(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C
• Canonical SMILES: CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
• Physical Description: Solid
• Description: Taurochenodeoxycholic acid, also known as chenodeoxycholoyltaurine or taurine chenodeoxycholate, belongs to the class of organic compounds known as taurinated bile acids and derivatives. These are bile acid derivatives containing a taurine conjugated to the bile acid moiety. Taurochenodeoxycholic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Taurochenodeoxycholic acid has been found in human hepatic tissue tissue, and has also been primarily detected in bile, feces, urine, and blood. Within the cell, taurochenodeoxycholic acid is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, taurochenodeoxycholic acid is involved in bile acid biosynthesis pathway, congenital bile acid synthesis defect type III pathway, congenital bile acid synthesis defect type II pathway, and the cerebrotendinous xanthomatosis (CTX) pathway. Taurochenodeoxycholic acid is also involved in a few metabolic disorders, which include the zellweger syndrome pathway, 27-hydroxylase deficiency, and the familial hypercholanemia (fhca) pathway.; Taurochenodeoxycholic acid is a bile acid taurine conjugate of chenodeoxycholic acid. It has a role as a mouse metabolite and a human metabolite. It derives from a chenodeoxycholic acid. It is a conjugate acid of a taurochenodeoxycholate.; Taurochenodeoxycholic acid is an experimental drug that is normally produced in the liver. Its physiologic function is to emulsify lipids such as cholesterol in the bile. As a medication, taurochenodeoxycholic acid reduces cholesterol formation in the liver, and is likely used as a choleretic to increase the volume of bile secretion from the liver and as a cholagogue to increase bile discharge into the duodenum. It is also being investigated for its role in inflammation and cancer therapy.
• Synonyms: 2-[[(3α,5β,7α)-3,7-Dihydroxy-24-oxocholan-24-yl]amino]ethanesulfonic Acid-d5; N-(3α,7α-dihydroxy-5β-cholan-24-oyl)taurine-d5; 12-Deoxycholyltaurine-d5; 12-Desoxycholyltaurine-d5; 3α,7α-Dihydroxy-N-(2-sulfoethyl)-5β-cholan-24-amide-d5; Chenodeoxycholy
• PubChem Compound: 387316
• Last Modified: Nov 11 2021